Cas no 13813-42-8 (erbium triiodide)

Erbium triiodide (ErI₃) is an inorganic compound composed of erbium and iodine, commonly utilized in specialized optical and electronic applications. It exhibits high purity and stability, making it suitable for use as a dopant in laser crystals and optical fibers, where it enhances performance in the infrared spectrum. The compound’s hygroscopic nature necessitates handling under inert or anhydrous conditions. Its distinct absorption properties are leveraged in research involving upconversion luminescence and solid-state physics. Erbium triiodide is also employed in synthetic chemistry as a catalyst or precursor for erbium-containing materials. Proper storage in sealed, moisture-free environments is critical to maintain its integrity.
erbium triiodide structure
erbium triiodide structure
Product Name:erbium triiodide
CAS No:13813-42-8
MF:ErI3
MW:547.97241973877
MDL:MFCD00016075
CID:87166
PubChem ID:24867541
Update Time:2025-05-20

erbium triiodide Chemical and Physical Properties

Names and Identifiers

    • erbium triiodide
    • Erbium(III) iodide
    • ACMC-1CHDG
    • AG-D-76384
    • CTK3J1916
    • erbium iodide
    • erbium trifluoride
    • erbium(3+) ion trifluoride
    • erbium(3+) trifluoride
    • erbium(III) fluoride
    • Erbium(III)-fluorid
    • Erbiumfluoride
    • Erbiumtrifluorid
    • fluoride, fluoride, Er, fluoride
    • ErI3
    • PINT1
    • PRNPIP
    • PRNPIP1
    • erbiumiodide(eri3)
    • ERBIUM (III) IODIDE
    • Erbium iodide (ErI3)
    • ERBIUM IODIDE, 99.9%
    • EINECS 237-471-9
    • DTXSID0065646
    • Q15632734
    • Erbium(III) iodide, ultra dry
    • Erbium(III) iodide, anhydrous, powder, 99.9% trace metals basis
    • MFCD00016075
    • 13813-42-8
    • Erbium iodide, anhydrous
    • Erbium(III) iodide, anhydrous, REacton?
    • triiodoerbium
    • anhydrous, powder, 99.99%
    • DTXCID6034473
    • MDL: MFCD00016075
    • Inchi: 1S/Er.3HI/h;3*1H/q+3;;;/p-3
    • InChI Key: OKVQKDALNLHZLB-UHFFFAOYSA-K
    • SMILES: [Er](I)(I)I

Computed Properties

  • Exact Mass: 542.641
  • Monoisotopic Mass: 546.643694
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Purplish red hexagonal crystals
  • Density: 5.5 g/mL at 25 °C(lit.)
  • Melting Point: 1020 ºC
  • Boiling Point: 1280°C
  • Flash Point: 1280°C
  • Stability/Shelf Life: hygroscopic
  • PSA: 0
  • LogP: 2.65710
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble
  • Vapor Pressure: No data available

erbium triiodide Security Information

  • Symbol: GHS08
  • Signal Word:Danger
  • Hazard Statement: H360
  • Warning Statement: P201,P308+P313
  • WGK Germany:3
  • Hazard Category Code: R61
  • Safety Instruction: S53;S26;S36/37/39;S45
  • Hazardous Material Identification: T
  • Risk Phrases:R61
  • TSCA:Yes
  • Storage Condition:Argon filled storage

erbium triiodide Pricemore >>

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erbium triiodide Related Literature

Additional information on erbium triiodide

Erbium Triiodide: A Comprehensive Overview

Erbium triiodide, with the CAS number 13813-42-8, is a rare-earth compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also known as erbium(III) iodide, is a member of the lanthanides family and exhibits distinctive chemical and physical characteristics that make it valuable in various fields, including materials science, optics, and electronics.

The chemical formula for erbium triiodide is ErI₃, where erbium (Er) is in its +3 oxidation state. This compound is typically synthesized through the reaction of erbium metal with iodine under controlled conditions. Recent studies have explored innovative synthesis methods to enhance the purity and stability of ErI₃, which are critical for its application in advanced materials. For instance, researchers have reported the use of flux-assisted synthesis techniques to produce high-quality ErI₃ crystals with improved optical properties.

One of the most notable features of erbium triiodide is its strong luminescent properties. Erbium ions (Er³⁺) are known for their ability to emit light in the near-infrared region, making them highly desirable for applications in optical communication systems. Recent advancements in nanotechnology have enabled the incorporation of ErI₃ into nanomaterials, such as nanoparticles and thin films, to enhance light emission efficiency. These developments have opened new avenues for using erbium triiodide in next-generation optoelectronic devices.

In addition to its optical properties, erbium triiodide has also been investigated for its catalytic potential. Studies have shown that ErI₃ can act as an effective catalyst in certain organic reactions, particularly those involving halogenation and cross-coupling processes. The ability of ErI₃ to facilitate these reactions under mild conditions has made it a promising candidate for green chemistry applications. Researchers are currently exploring ways to optimize the catalytic performance of ErI₃ by modifying its structure and surface properties.

The electronic structure of erbium triiodide plays a crucial role in determining its functional properties. Computational studies using density functional theory (DFT) have provided insights into the electronic configuration and bonding mechanisms of ErI₃. These findings have been instrumental in designing new compounds with tailored electronic properties for specific applications. For example, recent work has focused on doping ErI₃ with other rare-earth elements to create hybrid materials with enhanced magnetic and optical characteristics.

Another area of active research involving erbium triiodide is its application in solid-state lighting. The near-infrared emission from Er³⁺ ions can be combined with other phosphors to produce white light with high color rendering index (CRI). This property makes ErI₃ a potential candidate for energy-efficient lighting solutions. However, challenges such as improving the thermal stability and reducing the cost of production need to be addressed before widespread adoption can occur.

Recent breakthroughs in materials science have also highlighted the potential of erbium triiodide in quantum computing applications. The unique electronic states of Er³⁺ ions make them suitable for encoding quantum information, which is essential for developing scalable quantum computing systems. Researchers are actively exploring ways to integrate ErI₃ into quantum circuits and improve their coherence times to enable practical applications.

In conclusion, erbium triiodide (CAS No. 13813-42-8) is a versatile compound with a wide range of applications across multiple disciplines. Its luminescent properties, catalytic potential, and electronic structure make it a valuable material for advancing modern technologies. As research continues to uncover new possibilities for this compound, it is expected that erbium triiodide will play an increasingly important role in shaping future innovations in science and engineering.

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